Cas no 683274-56-8 (1H-Pyrazole, 1-methyl-5-(2-thienyl)-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 1-methyl-5-(2-thienyl)-3-(trifluoromethyl)-
• CAS No: 683274-56-8
• MF: C₉H₇F₃N₂S
• MW: 232.225490808487
• CID: 1726742
• PubChem ID: 4076860
• Update Time: 2025-04-21

1H-Pyrazole, 1-methyl-5-(2-thienyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-methyl-5-(2-thienyl)-3-(trifluoromethyl)-
• 1-methyl-5-(2-thienyl)-3-trifluoromethyl-1H-pyrazole
• 1-methyl-5-(thiophen-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• 683274-56-8
• 3-trifluoromethyl-1-methyl-5-(2-thienyl)pyrazole
• FS-1473
• SCHEMBL4548028
• JLLXDLYHXVHVAT-UHFFFAOYSA-N
• 1-methyl-5-thiophen-2-yl-3-(trifluoromethyl)pyrazole
• AKOS026674967

• Inchi： 1S/C9H7F3N2S/c1-14-6(7-3-2-4-15-7)5-8(13-14)9(10,11)12/h2-5H,1H3
• InChI Key： JLLXDLYHXVHVAT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 232.02831
• Monoisotopic Mass: 232.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles